Cas no 62435-35-2 (Benzoic acid, 3-fluoro-4-(heptyloxy)-, 4-methylphenyl ester)

• Product Name: Benzoic acid, 3-fluoro-4-(heptyloxy)-, 4-methylphenyl ester
• CAS No: 62435-35-2
• MF: C₂₁H₂₅FO₃
• MW: 344.419810056686
• CID: 444912
• PubChem ID: 71386433
• Update Time: 2025-04-19

Benzoic acid, 3-fluoro-4-(heptyloxy)-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-(heptyloxy)-, 4-methylphenyl ester
• (4-methylphenyl) 3-fluoro-4-heptoxybenzoate
• 62435-35-2
• DTXSID80808607
• 4-METHYLPHENYL 3-FLUORO-4-(HEPTYLOXY)BENZOATE

• Inchi： 1S/C21H25FO3/c1-3-4-5-6-7-14-24-20-13-10-17(15-19(20)22)21(23)25-18-11-8-16(2)9-12-18/h8-13,15H,3-7,14H2,1-2H3
• InChI Key： FPGMYFFQAWUETD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC2C=CC(C)=CC=2)C=CC=1OCCCCCCC

Computed Properties

• Exact Mass: 344.17885
• Monoisotopic Mass: 344.17877282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones